1-[(6-Chloro-2-methoxypyridin-3-yl)methyl]piperazine;dihydrochloride

• IUPAC Name: 1-[(6-chloro-2-methoxypyridin-3-yl)methyl]piperazine;dihydrochloride
• InChI: InChI=1S/C11H16ClN3O.2ClH/c1-16-11-9(2-3-10(12)14-11)8-15-6-4-13-5-7-15;;/h2-3,13H,4-8H2,1H3;2*1H
• InChI Key: KZJCWENRTWCZMU-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=N1)Cl)CN2CCNCC2.Cl.Cl
• Molecular Formula: C11H18Cl3N3O
• Molecular Weight: 314.6 g/mol

Description

Synthesis Analysis

The synthesis of piperazine derivatives, such as the one , has been the subject of recent research. Methods include cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing an amino group, parallel solid-phase synthesis, and photocatalytic synthesis.

Molecular Structure Analysis

The InChI code for this compound is 1S/C11H16ClN3O.2ClH/c1-16-11-9(2-3-10(12)14-11)8-15-6-4-13-5-7-15;;/h2-3,13H,4-8H2,1H3;2*1H. This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.

Scientific Research Applications

Field: Medicinal Chemistry - Antidepressant Synthesis

Application Summary

The compound “1-[(6-Chloro-2-methoxypyridin-3-yl)methyl]piperazine;dihydrochloride” could potentially be used in the synthesis of antidepressant molecules. Antidepressants are medications used to treat major depressive disorder and other conditions, including dysthymia, anxiety disorders, obsessive-compulsive disorder (OCD), eating disorders, chronic pain, and some hormone-mediated disorders such as dysmenorrhea.

Methods of Application

While the exact methods of application or experimental procedures for this compound in the synthesis of antidepressants are not specified in the available resources, the general process involves chemical reactions facilitated by catalysts. These reactions can lead to the formation of key structural motifs included in antidepressant drugs.

Results or Outcomes

The outcomes of using this compound in the synthesis of antidepressants are not explicitly stated in the available resources. However, the development of new antidepressants that have a quick onset, low side effects, and enhanced cognitive function is a significant area of study in medicinal chemistry.